Cas no 886762-99-8 ([3-(2-Bromo-phenyl)-propyl]-methyl-amine)

• Product Name: [3-(2-Bromo-phenyl)-propyl]-methyl-amine
• CAS No: 886762-99-8
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5026954
• Update Time: 2025-10-29

[3-(2-Bromo-phenyl)-propyl]-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [3-(2-BROMO-PHENYL)-PROPYL]-METHYL-AMINE
• SBB084430
• [3-(2-bromophenyl)propyl]methylamine
• AB38782
• 3-(2-BROMOPHENYL)-N-METHYLPROPAN-1-AMINE
• [3-(2-Bromo-phenyl)-propyl]-methyl-amine

• Inchi： 1S/C10H14BrN/c1-12-8-4-6-9-5-2-3-7-10(9)11/h2-3,5,7,12H,4,6,8H2,1H3
• InChI Key： SNVJCLCBOJCEBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCCNC

Computed Properties

• Exact Mass: 227.031
• Monoisotopic Mass: 227.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12

Additional information on [3-(2-Bromo-phenyl)-propyl]-methyl-amine

Introduction to [3-(2-Bromo-phenyl)-propyl]-methyl-amine (CAS No. 886762-99-8)

[3-(2-Bromo-phenyl)-propyl]-methyl-amine is a significant compound in the field of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 886762-99-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a bromo-substituted phenyl ring and a propyl chain linked to a methyl amine group contributes to its distinct chemical behavior and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of [3-(2-Bromo-phenyl)-propyl]-methyl-amine encompasses several key features that are highly relevant to modern pharmaceutical research. The bromo-substituted phenyl ring serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly useful in medicinal chemistry, where such aromatic systems are often employed as pharmacophores in drug design. The propyl chain attached to the phenyl ring introduces a certain degree of lipophilicity, which can influence the compound's solubility and membrane permeability—critical factors in drug bioavailability. Additionally, the terminal methyl amine group provides a basic nitrogen atom that can participate in hydrogen bonding interactions, further modulating the compound's binding affinity to biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of structurally diverse compounds like [3-(2-Bromo-phenyl)-propyl]-methyl-amine. The bromo-substituted phenyl ring, in particular, has been extensively studied for its role in enhancing binding interactions with biological receptors. For instance, studies have demonstrated that such aromatic systems can improve the potency and selectivity of small-molecule inhibitors by optimizing their orientation within the binding pocket of target proteins. The propyl chain also plays a crucial role in this context, as it can help to fine-tune the spatial arrangement of the molecule relative to the receptor. This balance between hydrophobic and basic functionalities makes [3-(2-Bromo-phenyl)-propyl]-methyl-amine an attractive scaffold for developing novel therapeutics.

In addition to its pharmaceutical applications, [3-(2-Bromo-phenyl)-propyl]-methyl-amine has shown promise in materials science and agrochemical research. The unique combination of electronic and steric properties inherent in its structure allows it to serve as a building block for designing advanced materials with tailored functionalities. For example, researchers have explored its use in the synthesis of liquid crystals and organic semiconductors, where precise control over molecular packing and intermolecular interactions is essential. Furthermore, the compound's ability to undergo selective modifications at multiple sites makes it a valuable precursor for creating novel agrochemicals with improved efficacy and environmental safety.

The synthesis of [3-(2-Bromo-phenyl)-propyl]-methyl-amine involves several well-established chemical transformations, including bromination reactions, nucleophilic substitutions, and alkylation processes. These synthetic strategies leverage the reactivity of the bromo-substituted phenyl ring and the methyl amine group to construct the desired molecular framework. Modern synthetic methodologies have further refined these processes, enabling higher yields and purities while minimizing side reactions. Advances in catalytic techniques and green chemistry principles have also contributed to making the synthesis more sustainable and scalable.

From a computational chemistry perspective, [3-(2-Bromo-phenyl)-propyl]-methyl-amine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how changes in its structure can modulate binding affinity and selectivity. For instance, computational analyses have revealed that subtle modifications at the bromo-substituted phenyl ring can significantly alter the compound's affinity for certain enzymes or receptors. Such findings are invaluable for guiding experimental efforts aimed at optimizing lead compounds into viable drug candidates.

The pharmacological potential of [3-(2-Bromo-phenyl)-propyl]-methyl-amine has been explored through various preclinical studies. These investigations have focused on evaluating its effects on key biological pathways relevant to human health and disease. Preliminary results suggest that this compound exhibits promising activity against certain therapeutic targets, although further research is needed to fully elucidate its mechanisms of action and potential clinical applications. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, [3-(2-Bromo-phenyl)-propyl]-methyl-amine (CAS No. 886762-99-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for pharmaceutical research, materials science, and agrochemical development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing scientific knowledge and innovation.